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Compound of Interest

Compound Name: TP-238

Cat. No.: B1193851

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and storage of TP-238, a
potent and selective dual inhibitor of Cat Eye Syndrome Chromosome Region, Candidate 2
(CECR2) and Bromodomain PHD Finger Transcription Factor (BPTF). Adherence to these

guidelines is crucial for maintaining the compound's integrity and ensuring reproducible
experimental outcomes.

Compound Information

TP-238 is a valuable chemical probe for studying the biological roles of CECR2 and BPTF

bromodomains.[1][2] It is often supplied as a hydrochloride salt, which typically enhances water
solubility and stability.[1]
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Property Value Reference

N-[(3-(1H)-Pyrazol-1-
ylpropyl)-6-(4-(3-

Chemical Name (dimethylamino)propoxy)pheny
[)-2-(methylsulfonyl)pyrimidin-

4-amine hydrochloride

Molecular Formula C22H30N603S-HCI

Molecular Weight 495.04 g/mol

Form Powder [3]
Appearance White to beige solid [3]
Purity >98% (HPLC)

Dissolution Protocol

Proper dissolution of TP-238 is critical for accurate downstream applications. The choice of
solvent will depend on the specific experimental requirements.

Recommended Solvents and Stock Solution Preparation
TP-238 exhibits good solubility in both dimethyl sulfoxide (DMSO) and water.[4]

Maximum Concentration Maximum Concentration
Solvent

(mg/mL) (mM)
DMSO 49.5 100
Water 49.5 100

Table 1: Solubility Data for TP-238.
Protocol for Preparing a 10 mM Stock Solution in DMSO:

o Pre-weighing: Accurately weigh the desired amount of TP-238 powder in a sterile
microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out
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0.495 mg of TP-238.

e Solvent Addition: Add the appropriate volume of high-purity DMSO to the tube. For 1 mL of a
10 mM solution, add 202 pL of DMSO to 1 mg of TP-238.

» Vortexing: Vortex the solution thoroughly until the compound is completely dissolved. A clear
solution should be observed.[3]

 Aliquotting: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-
thaw cycles.

o Storage: Store the aliquots at -20°C.
Note: For cellular assays, a final concentration of no more than 2 uM is recommended.[4]

Storage and Stability

Correct storage is essential to prevent degradation of the compound.

Condition Recommendation

Short-term Storage (days to weeks) Store stock solutions at -20°C.

Store the solid compound and stock solutions at

Long-term Storage (months to years) )
-20°C, desiccated.[3]

Minimize freeze-thaw cycles by preparing
Freeze-Thaw Cycles ] )
single-use aliquots.

Liaht Sensitivit While not explicitly stated, it is good practice to
ight Sensitivity _ _ _
protect solutions from direct light.

Table 2: Recommended Storage Conditions for TP-238.

Experimental Workflow

The following diagram illustrates the general workflow for preparing TP-238 for experimental

use.
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TP-238 Preparation Workflow
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Caption: Workflow for dissolving and storing the TP-238 inhibitor.
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Signaling Pathway Context

TP-238 targets the bromodomains of CECR2 and BPTF, which are involved in chromatin
remodeling and gene transcription. BPTF is a core component of the Nucleosome Remodeling
Factor (NURF) complex, which plays a role in processes like neural development and
hematopoiesis.
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Caption: TP-238 inhibits BPTF and CECR2 bromodomains.R2 bromodomains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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